molecular formula C10H11NO5 B8282811 2-Hydroxypropyl 4-nitrobenzoate

2-Hydroxypropyl 4-nitrobenzoate

Cat. No.: B8282811
M. Wt: 225.20 g/mol
InChI Key: LWBKCZGKJDVOHV-UHFFFAOYSA-N
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Description

2-Hydroxypropyl 4-nitrobenzoate is a useful research compound. Its molecular formula is C10H11NO5 and its molecular weight is 225.20 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H11NO5

Molecular Weight

225.20 g/mol

IUPAC Name

2-hydroxypropyl 4-nitrobenzoate

InChI

InChI=1S/C10H11NO5/c1-7(12)6-16-10(13)8-2-4-9(5-3-8)11(14)15/h2-5,7,12H,6H2,1H3

InChI Key

LWBKCZGKJDVOHV-UHFFFAOYSA-N

Canonical SMILES

CC(COC(=O)C1=CC=C(C=C1)[N+](=O)[O-])O

Origin of Product

United States

Synthesis routes and methods

Procedure details

2-Hydroxypropanol (4.57 g) was dissolved in toluene (80 ml) by stirring and triethylamine (6.68 g) was dropped thereinto at 0° C. After stirring at the same temperature for 30 minutes, a solution of p-nitrobenzoyl chloride (11.4 g) dissolved in toluene (12 ml) was slowly added thereto. The resultant mixture was heated to room temperature and stirred for 2 hours. Next, dichloromethane (50 ml) was added and the crystals thus precipitated were dissolved. The solution was washed with an dilute aqueous solution of sodium hydrogencarbonate (100 ml) and then with an aqueous solution of hydrochloric acid (0.5 mol/l). The organic layer thus obtained was concentrated and the residue was dissolved in toluene (45 ml) by heating. Then it was cooled by allowed to stand at room temperature for crystallization. The crystals thus precipitated were collected by filtration and dried under reduced pressure to give 6.90 g (51%) of the title compound as yellow crystals.
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4.57 g
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80 mL
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6.68 g
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11.4 g
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12 mL
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0 (± 1) mol
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50 mL
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Yield
51%

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